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Compound of Interest

Compound Name: Inophyllum E

Cat. No.: B13391173

For Researchers, Scientists, and Drug Development Professionals

Introduction

Inophyllum E is a naturally occurring pyranocoumarin, a class of secondary metabolites found
in various plant species, notably within the genus Calophyllum. These compounds have
garnered significant interest in the scientific community due to their diverse and potent
biological activities. This technical guide provides an in-depth overview of the physicochemical
properties, characterization, and known biological activities of Inophyllum E, with a focus on
experimental details and underlying molecular mechanisms. The information presented herein
Is intended to serve as a valuable resource for researchers and professionals involved in
natural product chemistry, pharmacology, and drug development.

Physicochemical Properties

The fundamental physicochemical properties of Inophyllum E are summarized in the table
below. It is important to note that Inophyllum E shares the same molecular formula and mass
as its isomer, Inophyllum C, indicating they are stereoisomers or constitutional isomers.
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Property Value Source
Molecular Formula C25H2205 [1]
Molecular Weight 402.44 g/mol [1]
Melting Point Data not available

Sparingly soluble in water.

Soluble in organic solvents like

Solubility
methanol, ethanol, and
chloroform.[2]

Appearance Yellowish amorphous powder

Spectroscopic Characterization

The structural elucidation of Inophyllum E relies on a combination of spectroscopic
techniques. The following tables summarize the key spectral data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H-NMR (Proton NMR) Spectral Data
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Chemical Shift () o Coupling Constant .
Multiplicity Assignment

ppm (J) Hz

7.32 t Aromatic H

6.485 S Aromatic H

6.460 s Aromatic H

5.89 d Olefinic H

5.45 S

5.428 S

4.502 S

4.35 S

2.57 S

1.46 d CHs

1.355 d CHs

1.188 S CHs

1.05 d CHs

0.895 S CHs

0.856 S CHs

0.71 S CHs

0.696 S CHs

Source: Data tentatively assigned from a compound with MW 402 isolated from Calophyllum
inophyllum.[1]

13C-NMR (Carbon-13 NMR) Spectral Data
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Chemical Shift (8) ppm Assignment
161.49 C=0

161.33 C=0

157.44 Aromatic C
157.34 Aromatic C
157.19 Aromatic C
157.04 Aromatic C
156.89 Aromatic C
156.27 Aromatic C
141.34 Aromatic C
128.44 Aromatic C
128.10 Aromatic C-H
27.73 CHs

27.47 CHs

Source: Data tentatively assigned from a compound with MW 402 isolated from Calophyllum
inophyllum.[1]

Mass Spectrometry (MS)

High-resolution mass spectrometry is crucial for confirming the molecular formula of
Inophyllum E.
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lon m/z

[M+H]*+ 403

[M+Na]* 425

[M+K]* 441

[2M+Na]* 827
Source:[1]

Infrared (IR) and Ultraviolet-Visible (UV-Vis)
Spectroscopy

Specific IR and UV-Vis spectra for purified Inophyllum E are not readily available in the
reviewed literature. However, analysis of extracts containing inophyllums reveals characteristic
absorption bands.

e IR Spectroscopy: Extracts of Calophyllum inophyllum show characteristic peaks for hydroxyl
(-OH), carbonyl (C=0), and aromatic (C=C) functional groups.[3]

o UV-Vis Spectroscopy: The UV spectra of related compounds and extracts typically show
absorption maxima in the range of 280-350 nm, characteristic of the coumarin chromophore.

Experimental Protocols
Isolation of Inophyllum E from Calophyllum inophyllum

The following is a generalized protocol for the isolation of Inophyllum E based on common
phytochemical procedures for this class of compounds.
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Plant Material
(e.g., leaves of Calophyllum inophyllum)
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Drying and Grinding
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Solvent Extraction
(Maceration or Soxhlet with methanol or an acetone-water mixture)

'

Filtration and Concentration
(Rotary Evaporation)

'

Crude Extract

'

Solvent Partitioning
(e.g., with n-hexane, ethyl acetate, and water)

'
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Pure Inophyllum E
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Figure 1: General workflow for the isolation of Inophyllum E.
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Methodology Details:

Plant Material Preparation: The leaves of Calophyllum inophyllum are collected, washed, and
dried in the shade. The dried leaves are then ground into a fine powder.

Extraction: The powdered plant material is extracted with a suitable solvent, such as
methanol or an acetone-water mixture, using either maceration (soaking at room
temperature for several days) or Soxhlet extraction for a more exhaustive process.[4]

Concentration: The solvent is removed from the extract under reduced pressure using a
rotary evaporator to yield a crude extract.

Fractionation: The crude extract is subjected to solvent-solvent partitioning to separate
compounds based on their polarity. A typical scheme involves partitioning between n-hexane,
ethyl acetate, and water. The inophyllums, including Inophyllum E, are expected to be
enriched in the ethyl acetate fraction.

Chromatographic Separation: The ethyl acetate fraction is then subjected to column
chromatography over silica gel. A gradient elution system of increasing polarity, typically
starting with n-hexane and gradually increasing the proportion of ethyl acetate, is employed
to separate the different compounds.

Analysis and Purification: Fractions are collected and analyzed by thin-layer chromatography
(TLC) to identify those containing Inophyllum E. Fractions with similar TLC profiles are
pooled. Final purification to obtain pure Inophyllum E is achieved through preparative TLC
or high-performance liquid chromatography (HPLC).

Characterization Techniques

e Thin-Layer Chromatography (TLC): TLC is used to monitor the separation of compounds
during column chromatography and to assess the purity of the isolated fractions. A common
solvent system for inophyllums is a mixture of n-hexane and ethyl acetate (e.g., 70:30 v/v).[1]

e High-Performance Liquid Chromatography (HPLC): HPLC is employed for the final
purification and purity assessment of Inophyllum E. A reverse-phase C18 column with a
mobile phase of methanol and water is often used.
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e Spectroscopic Analysis: The structure of the purified compound is elucidated using a
combination of spectroscopic methods, including *H-NMR, 3C-NMR, 2D-NMR (COSY,
HSQC, HMBC), mass spectrometry, IR, and UV-Vis spectroscopy.

Biological Activities and Signaling Pathways

While research on the specific biological activities of purified Inophyllum E is limited, studies
on extracts of Calophyllum inophyllum and related inophyllums have revealed several
important pharmacological effects, including anti-inflammatory, anticancer, and antiviral
activities.

Anti-inflammatory Activity

Extracts of Calophyllum inophyllum have been shown to possess anti-inflammatory properties.
The proposed mechanism involves the inhibition of key inflammatory mediators.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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